Cas no 66271-55-4 (1-(Propylsulfanyl)tridecane)

• Product Name: 1-(Propylsulfanyl)tridecane
• CAS No: 66271-55-4
• MF: C₁₆H₃₄S
• MW: 258.506164073944
• CID: 2795539
• PubChem ID: 53432397
• Update Time: 2025-04-21

1-(Propylsulfanyl)tridecane Chemical and Physical Properties

Names and Identifiers

• 66271-55-4
• 1-(PROPYLSULFANYL)TRIDECANE
• DTXSID10700549
• 1-(Propylsulfanyl)tridecane

• Inchi： 1S/C16H34S/c1-3-5-6-7-8-9-10-11-12-13-14-16-17-15-4-2/h3-16H2,1-2H3
• InChI Key： OOPWHABAPSZATM-UHFFFAOYSA-N
• SMILES： S(CCC)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 258.23812226Da
• Monoisotopic Mass: 258.23812226Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 14
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 25.3Ų